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Compound of Interest

Compound Name: PIGMENT YELLOW 151

Cat. No.: B1582919

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Introduction

Pigment Yellow 151 (C.I. 13980; CAS No. 31837-42-0) is a benzimidazolone-based organic
pigment widely utilized in the plastics, paints, and printing ink industries for its vibrant greenish-
yellow hue and excellent fastness properties. This technical guide provides a comprehensive
overview of the available toxicological and ecotoxicological data for Pigment Yellow 151,
compiled from safety data sheets, regulatory agency information, and scientific literature. The
information is presented to meet the core requirements of researchers, scientists, and drug
development professionals, with a focus on quantitative data, experimental methodologies, and
visual representations of key concepts.

Toxicological Data

The toxicological profile of Pigment Yellow 151 suggests a low order of acute toxicity.
However, data on chronic exposure and specific endpoints such as reproductive toxicity are
limited.

Acute Toxicity

Pigment Yellow 151 exhibits low acute toxicity via oral and inhalation routes of exposure in
animal studies.
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Endpoint Species Route Value Reference
LD50 Rat (female) Oral > 5000 mg/kg bw  [1][2]
LD50 Rat Oral > 10000 mg/kg [3]
Rat ) > 1.274 mg/m3
LC50 Inhalation ] ) [1][2]
(male/female) air (analytical)
Dermal Toxicity - Dermal No data available [2]

Experimental Protocols: Acute Toxicity

While specific study reports were not available, the methodologies for these tests generally
follow standardized guidelines, such as those from the Organisation for Economic Co-operation
and Development (OECD).

o Acute Oral Toxicity (following OECD Guideline 423): The study likely involved the
administration of a single high dose of Pigment Yellow 151 to a group of female rats.[1][2]
The animals would have been observed for mortality and clinical signs of toxicity for a period
of at least 14 days. The LD50 value of > 5000 mg/kg bw indicates that no mortality was
observed at this limit dose.[1][2]

e Acute Inhalation Toxicity (following OECD Guideline 403): This study would have exposed
male and female rats to an aerosolized concentration of Pigment Yellow 151 for a defined
period, typically 4 hours.[1][2] The animals would then be observed for up to 14 days for
signs of toxicity and mortality. The reported LC50 of > 1.274 mg/m3 suggests no adverse
effects were seen at the highest attainable analytical concentration.[1][2]

Skin and Eye Irritation

Available data from safety data sheets indicate that Pigment Yellow 151 is not considered to
be a skin or eye irritant.

Sensitization

Information regarding the skin sensitization potential of Pigment Yellow 151 is not readily
available in the reviewed literature.
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Genotoxicity

Comprehensive genotoxicity data for Pigment Yellow 151 is limited. One study on food
colorants, including Brilliant Black BN (E 151), which is a different substance, suggested
potential genotoxic effects.[4][5][6] However, specific in vitro and in vivo studies on Pigment
Yellow 151 are not detailed in the available literature. Generally, organic pigments are
considered to have low genotoxic potential due to their poor solubility and bioavailability.

Carcinogenicity

A chronic feeding study in rats reported no carcinogenic effects observed for a pigment, though
the specific details and duration of the study for Pigment Yellow 151 were not provided in the
accessible documents. Organic azo pigments, as a class, have not shown carcinogenic
potential in animal studies when they are practically insoluble.[7]

Repeated Dose Toxicity

Data from repeated dose toxicity studies, which are crucial for determining a No Observed
Adverse Effect Level (NOAEL), were not found in the public domain for Pigment Yellow 151.

Ecotoxicological Data

The ecotoxicological data for Pigment Yellow 151 indicate a low hazard to aquatic organisms,
which is consistent with its very low water solubility.

Endpoint Species Duration Value Reference
Danio rerio

LC50 ) 96 hours >1 mg/L [11[2]
(Zebra fish)
Daphnia magna

EC50 48 hours > 100 mg/L [1][2]
(Water flea)
Desmodesmus

NOEC subspicatus 72 hours 1 mg/L [1][2]

(Green algae)

Activated sludge, > 1000 mg/L
EC50 ) 3 hours o [1]2]
domestic (Respiration rate)
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Experimental Protocols: Ecotoxicity

The methodologies for these ecotoxicity tests are based on internationally recognized OECD
guidelines.

Acute Toxicity to Fish (following OECD Guideline 203): Zebra fish were likely exposed to a
range of concentrations of Pigment Yellow 151 in a static or semi-static system for 96
hours. Mortality and sublethal effects were observed. The LC50 of > 1 mg/L indicates that
the concentration causing mortality in 50% of the fish is greater than its water solubility.[1][2]

o Acute Immobilisation Test for Daphnia (following OECD Guideline 202):Daphnia magna were
exposed to the pigment for 48 hours, and the concentration at which 50% of the daphnids
were immobilized was determined. The high EC50 value reflects the low toxicity of the
substance.[1][2]

¢ Alga, Growth Inhibition Test (following OECD Guideline 201): The growth of the green algae
Desmodesmus subspicatus was measured over a 72-hour exposure period to determine the
No Observed Effect Concentration (NOEC).[1][2]

o Activated Sludge Respiration Inhibition Test (following OECD Guideline 209): This test
assesses the effect of the substance on microorganisms from activated sludge by measuring
the rate of respiration. The high EC50 value indicates a low inhibitory effect on wastewater
treatment processes.[1][2]

Environmental Fate
Persistence and Degradability

Pigment Yellow 151 is not expected to be readily biodegradable.[8] Its low water solubility and
stable chemical structure suggest that it will persist in the environment.[9]

Bioaccumulation

Due to its very low solubility in both water and octanol, and its large molecular size, Pigment
Yellow 151 is not expected to bioaccumulate in organisms.[8][9]

Mobility in Soil
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Specific data on the mobility of Pigment Yellow 151 in soil were not found. However, given its
low water solubility and high density, it is expected to have low mobility and to partition to

sediment if released into water.[9]

Visualizations
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Caption: A logical workflow for the toxicological and ecotoxicological assessment of a chemical
substance like Pigment Yellow 151.
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Caption: A simplified diagram illustrating the potential environmental fate of Pigment Yellow
151 upon release.

Conclusion

Based on the currently available data, Pigment Yellow 151 possesses a low acute toxicity
profile and is not considered to be a significant hazard to aquatic organisms. Its poor water
solubility is a key factor in its limited bioavailability and subsequent low toxicity and
bioaccumulation potential. However, a comprehensive risk assessment is hampered by the lack
of publicly available data on chronic, reproductive, and developmental toxicity, as well as
detailed genotoxicity studies. Further research in these areas would be beneficial for a more
complete understanding of the toxicological and ecotoxicological profile of Pigment Yellow
151. Researchers and professionals are advised to handle this pigment in accordance with
good industrial hygiene and safety practices.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1582919?utm_src=pdf-body-img
https://www.benchchem.com/product/b1582919?utm_src=pdf-body
https://www.benchchem.com/product/b1582919?utm_src=pdf-body
https://www.benchchem.com/product/b1582919?utm_src=pdf-body
https://www.benchchem.com/product/b1582919?utm_src=pdf-body
https://www.benchchem.com/product/b1582919?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. shop.fera.co.uk [shop.fera.co.uk]

2. The in vivo erythrocyte micronucleus test: measurement at steady state increases assay
efficiency and permits integration with toxicity studies - PubMed [pubmed.ncbi.nim.nih.gov]

o 3. Development of an in vitro PIG-A gene mutation assay in human cells - PMC
[pmc.ncbi.nlm.nih.gov]

e 4. eurofins.com [eurofins.com]
e 5. OECD 305: Bioaccumulation in Fish | ibacon GmbH [ibacon.com]
e 6. catalog.labcorp.com [catalog.labcorp.com]

e 7. Comparison of biodegradation performance of OECD test guideline 301C with that of
other ready biodegradability tests - PubMed [pubmed.ncbi.nim.nih.gov]

» 8. medicaljournalssweden.se [medicaljournalssweden.se]
» 9. Guinea pig maximisation test - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [Pigment Yellow 151: A Toxicological and
Ecotoxicological Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582919#toxicological-and-ecotoxicological-data-for-
pigment-yellow-151]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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